Cas no 3030-54-4 (BENZENE-1,3-DITHIOCARBOXAMIDE)

Benzene-1,3-dithiocarboxamide is a sulfur-containing organic compound characterized by its dithiocarboxamide functional groups attached to a benzene ring at the 1,3-positions. This structure imparts strong chelating properties, making it useful in coordination chemistry for metal ion binding and stabilization. Its sulfur-rich framework also contributes to applications in materials science, particularly in the synthesis of conductive polymers or corrosion inhibitors. The compound’s reactivity allows for further functionalization, enabling tailored modifications for specific industrial or research purposes. Its stability under moderate conditions and compatibility with various solvents enhance its practicality in laboratory and industrial settings.

BENZENE-1,3-DITHIOCARBOXAMIDE structure

Product Name:BENZENE-1,3-DITHIOCARBOXAMIDE

CAS No:3030-54-4

MF:C₈H₈N₂S₂

MW:196.292518615723

MDL:MFCD16293899

CID:323683

PubChem ID:3896847

Update Time:2025-05-23

BENZENE-1,3-DITHIOCARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenedicarbothioamide
- Benzene-1,3-dithiocarboxamide
- benzene-1,3-dicarbothioamide
- 1,3-benzenedicarboxylic acid dithioamide
- AC1MZEHY
- CTK1C6693
- Dithio-1,3-benzol-dicarbonsaeureamid
- Dithioisophthalamid
- dithioisophthalamide
- Dithioisophthalsaeure-diamid
- NSC94790
- thioisophthalamide
- 3030-54-4
- Benzene-1,3-dithiocarbox-amide, AldrichCPR
- SCHEMBL15805914
- MFCD16293899
- NSC-94790
- Benzene-1,3-bis(carbothioamide)
- DTXSID00397826
- DS-008291
- BENZENE-1,3-DITHIOCARBOXAMIDE
- MDL： MFCD16293899
- Inchi： 1S/C8H8N2S2/c9-7(11)5-2-1-3-6(4-5)8(10)12/h1-4H,(H2,9,11)(H2,10,12)
- InChI Key： DJOXZAYSEDLTGM-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC=C(C(N)=S)C=1)N

Computed Properties

Exact Mass: 196.01304
Monoisotopic Mass: 196.01289
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 116

Experimental Properties

Density: 1.376
Boiling Point: 393.6°Cat760mmHg
Flash Point: 191.9°C
Refractive Index: 1.759
PSA: 52.04
LogP: 2.35560

BENZENE-1,3-DITHIOCARBOXAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB263988-1 g	Benzene-1,3-dithiocarboxamide, 95%; .	3030-54-4	95%	1g	€74.50	2022-09-01
abcr	AB263988-5 g	Benzene-1,3-dithiocarboxamide, 95%; .	3030-54-4	95%	5g	€176.80	2022-09-01
abcr	AB263988-1g	Benzene-1,3-dithiocarboxamide, 95%; .	3030-54-4	95%	1g	€74.50	2024-04-17
abcr	AB263988-5g	Benzene-1,3-dithiocarboxamide, 95%; .	3030-54-4	95%	5g	€176.80	2024-04-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51853-1g	Benzene-1,3-dithiocarboxamide, 97%	3030-54-4	97%	1g	￥1072.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51853-5g	Benzene-1,3-dithiocarboxamide, 97%	3030-54-4	97%	5g	￥4002.00	2023-02-25
Enamine	EN300-316911-1.0g	BENZENE-1,3-DITHIOCARBOXAMIDE	3030-54-4		1.0g	$0.0	2023-02-24
eNovation Chemicals LLC	Y1262902-250mg	1,3-Benzenedicarbothioamide	3030-54-4	95%	250mg	$155	2024-06-07
eNovation Chemicals LLC	Y1262902-1g	1,3-Benzenedicarbothioamide	3030-54-4	95%	1g	$165	2024-06-07
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